Cas no 1807309-99-4 (2-Cyano-4-hydroxymethyl-5-methylphenylacetic acid)

• Product Name: 2-Cyano-4-hydroxymethyl-5-methylphenylacetic acid
• CAS No: 1807309-99-4
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 5001822
• Update Time: 2025-06-19

2-Cyano-4-hydroxymethyl-5-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-hydroxymethyl-5-methylphenylacetic acid

• Inchi： 1S/C11H11NO3/c1-7-2-8(4-11(14)15)9(5-12)3-10(7)6-13/h2-3,13H,4,6H2,1H3,(H,14,15)
• InChI Key： ISNAWYGCLCAXDN-UHFFFAOYSA-N
• SMILES： OCC1C=C(C#N)C(CC(=O)O)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 0.6
• Topological Polar Surface Area: 81.3

Additional information on 2-Cyano-4-hydroxymethyl-5-methylphenylacetic acid

Introduction to 2-Cyano-4-hydroxymethyl-5-methylphenylacetic acid (CAS No. 1807309-99-4)

2-Cyano-4-hydroxymethyl-5-methylphenylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1807309-99-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its cyano, hydroxymethyl, and methyl substituents on a phenylacetic acid backbone, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules. The structural features of this compound not only contribute to its reactivity but also open up diverse possibilities for its application in drug discovery and development.

The cyano group at the 2-position introduces a polar nature to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. Meanwhile, the hydroxymethyl group at the 4-position provides a site for further functionalization, enabling the attachment of other pharmacophores or biomolecules. The methyl group at the 5-position stabilizes the aromatic ring and influences the overall electronic distribution, which is critical for modulating biological activity. These structural elements collectively contribute to the compound's versatility in synthetic chemistry and its potential utility in medicinal applications.

In recent years, there has been growing interest in phenylacetic acid derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the phenylacetic acid moiety often exhibit properties such as analgesic, anti-inflammatory, and neuroprotective effects. The presence of additional functional groups like cyano and hydroxymethyl further enhances these properties by allowing for fine-tuning of the molecule's interactions with biological targets. For instance, research has shown that 2-Cyano-4-hydroxymethyl-5-methylphenylacetic acid can serve as a precursor in the synthesis of novel molecules targeting specific enzymes or receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential role in the development of new therapeutic agents. The cyano group can be converted into other functional moieties such as carboxylic acids or amides, which are common pharmacophores in drug design. Similarly, the hydroxymethyl group can undergo etherification or esterification reactions, expanding the synthetic possibilities for derivative compounds. These transformations allow chemists to explore a wide range of structural variations, each with distinct biological profiles. Such flexibility is particularly valuable in drug discovery pipelines where lead optimization is crucial.

The pharmaceutical industry has increasingly recognized the importance of intermediates like 2-Cyano-4-hydroxymethyl-5-methylphenylacetic acid in accelerating drug development processes. By leveraging these intermediates, researchers can rapidly prototype new compounds and screen them for efficacy and safety. The compound's compatibility with various synthetic methodologies makes it an attractive choice for medicinal chemists working on complex molecular architectures. Furthermore, its well-documented chemical properties ensure reproducibility and reliability in experimental settings, which are essential for advancing research from preclinical to clinical stages.

Recent advancements in computational chemistry have also highlighted the potential of 2-Cyano-4-hydroxymethyl-5-methylphenylacetic acid as a scaffold for drug design. Molecular modeling studies have shown that this compound can interact with target proteins through multiple binding sites, enhancing its therapeutic potential. Additionally, virtual screening techniques have identified several derivatives of this compound that exhibit promising activity against pathogens or diseases. These computational approaches complement traditional experimental methods by providing rapid insights into molecular interactions and optimizing lead compounds before they enter costly synthesis rounds.

The biochemical applications of this compound are equally noteworthy. Researchers have explored its role as a substrate or inhibitor in enzymatic reactions, shedding light on metabolic pathways relevant to human health and disease. For example, studies have investigated how derivatives of 2-Cyano-4-hydroxymethyl-5-methylphenylacetic acid can modulate key enzymes involved in inflammation or neurotransmission. Such investigations not only contribute to fundamental understanding but also pave the way for developing targeted therapies based on these biochemical insights.

The synthesis of 2-Cyano-4-hydroxymethyl-5-methylphenylacetic acid itself is an intriguing challenge that has driven innovation in organic chemistry methodologies. Researchers have developed efficient multi-step routes involving palladium-catalyzed cross-coupling reactions, hydrogenation processes, and regioselective functionalization strategies. These synthetic advances not only improve yield and purity but also provide scalable processes suitable for industrial production. The ability to synthesize this compound reliably underscores its importance as a building block for more complex molecules.

The environmental impact of producing and using 2-Cyano-4-hydroxymethyl-5-methylphenylacetic acid is another consideration that merits attention. Modern synthetic approaches emphasize green chemistry principles by minimizing waste generation and utilizing sustainable solvents or catalysts. For instance, solvent-free reactions or microwave-assisted synthesis techniques have been explored to enhance efficiency while reducing environmental footprint. Such practices align with broader industry trends toward sustainable pharmaceutical manufacturing.

In conclusion,2-Cyano-4-hydroxymethyl-5-methylphenylacetic acid (CAS No. 1807309-99-4) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and broad applicability. Its role as an intermediate in drug synthesis underscores its importance in bridging laboratory discoveries with clinical applications. As research continues to uncover new biological functions and synthetic possibilities,this compound will undoubtedly remain at forefront of medicinal chemistry innovation.